Cas no 68548-75-4 (2-(3-Phenoxyphenyl)pyrrolidine)

• Product Name: 2-(3-Phenoxyphenyl)pyrrolidine
• CAS No: 68548-75-4
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 501808
• PubChem ID: 3879481
• Update Time: 2025-09-18

2-(3-Phenoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Phenoxyphenyl)pyrrolidine
• Pyrrolidine, 2-(3-phenoxyphenyl)-
• 2-(2-BENZYLOXYNAPHTHALEN-1-YL)-4,4,6-TRIMETHYL-1,3,2-DIOXABORINANE
• 2-(3-PHENOXYPHENYL)-PYRROLIDINE
• Pyrrolidine,2-(3-phenoxyphenyl)
• FT-0649893
• 867326-75-8
• AKOS014015882
• SCHEMBL1355770
• EN300-1865619
• 68548-75-4
• DTXSID30397718
• Pyrrolidine,2-(3-phenoxyphenyl)-
• A836180
• CS-0270181
• 1-((2S)PYRROLIDIN-2-YL)-3-PHENOXYBENZENE

• Inchi： 1S/C16H17NO/c1-2-7-14(8-3-1)18-15-9-4-6-13(12-15)16-10-5-11-17-16/h1-4,6-9,12,16-17H,5,10-11H2
• InChI Key： XTMLHQBXJIIWOX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 239.13100
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.090
• Boiling Point: 361 ºC
• Flash Point: 149 ºC
• PSA: 21.26000
• LogP: 4.23220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers